Cas no 1361758-62-4 (5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde)

• Product Name: 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde
• CAS No: 1361758-62-4
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 4919290
• Update Time: 2025-10-29

5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde

• Inchi： 1S/C12H7Cl2NO2/c13-9-3-1-2-8(12(9)14)7-4-11(17)10(6-16)15-5-7/h1-6,17H
• InChI Key： DJYJVERYBKGVLX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(C=O)=C(C=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde

Introduction to 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde (CAS No. 1361758-62-4)

5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde (CAS No. 1361758-62-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dichlorophenyl group and a hydroxy group, which contribute to its potential biological activities and applications.

The chemical structure of 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde consists of a pyridine ring with a hydroxy group at the 3-position and a dichlorophenyl substituent at the 5-position. This arrangement imparts specific electronic and steric properties that are crucial for its interactions with biological targets. The presence of the hydroxy group can enhance the compound's solubility and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde in several therapeutic areas. One notable application is in the development of anti-inflammatory agents. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising lead compound for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde has also been investigated for its potential as an antioxidant. Oxidative stress is a common factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This antioxidant activity further enhances its therapeutic potential.

The pharmacological profile of 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde has been explored through various in vitro and in vivo studies. In cell culture experiments, it has been shown to exhibit cytotoxic effects against cancer cells, particularly those derived from breast and lung cancers. The mechanism of action involves the induction of apoptosis through the modulation of signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be developed into an anticancer agent with selective toxicity towards tumor cells.

To further understand the biological activities of 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde, researchers have conducted structure-activity relationship (SAR) studies. These studies have identified key structural modifications that can enhance or modulate the compound's biological properties. For example, substituting the hydroxy group with other functional groups or altering the position of the dichlorophenyl substituent can lead to compounds with improved potency and selectivity.

The synthesis of 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde has been optimized using modern synthetic methods. One common approach involves the condensation of 2,3-dichlorobenzaldehyde with 3-hydroxypyridine followed by oxidation to form the aldehyde moiety. This synthetic route is efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, 5-(2,3-Dichlorophenyl)-3-hydroxypicolinaldehyde (CAS No. 1361758-62-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.